Cas no 128352-88-5 ([1]Benzothieno[2,3-d]pyrimidine-2(1H)-thione,3,4,5,6,7,8-hexahydro-4-phenyl-3-(phenylmethyl)-)

• Product Name: [1]Benzothieno[2,3-d]pyrimidine-2(1H)-thione,3,4,5,6,7,8-hexahydro-4-phenyl-3-(phenylmethyl)-
• CAS No: 128352-88-5
• MF: C₂₃H₂₂N₂S₂
• MW: 390.564182758331
• CID: 201040
• PubChem ID: 3080444
• Update Time: 2025-04-19

[1]Benzothieno[2,3-d]pyrimidine-2(1H)-thione,3,4,5,6,7,8-hexahydro-4-phenyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]pyrimidine-2(1H)-thione,3,4,5,6,7,8-hexahydro-4-phenyl-3-(phenylmethyl)-
• 3-benzyl-4-phenyl-1,4,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidine-2-thione
• DTXSID80926113
• 3,4,5,6,7,8-Hexahydro-4-phenyl-3-(phenylmethyl)-(1)benzothieno(2,3-d)pyrimidine-2(1H)-thione
• 3-Benzyl-4-phenyl-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidine-2-thiol
• (1)Benzothieno(2,3-d)pyrimidine-2(1H)-thione, 3,4,5,6,7,8-hexahydro-4-phenyl-3-(phenylmethyl)-
• BRN 3569531
• 128352-88-5

• Inchi： 1S/C23H22N2S2/c26-23-24-22-20(18-13-7-8-14-19(18)27-22)21(17-11-5-2-6-12-17)25(23)15-16-9-3-1-4-10-16/h1-6,9-12,21H,7-8,13-15H2,(H,24,26)
• InChI Key： WRUQTEQLHAJIRW-UHFFFAOYSA-N
• SMILES： S1C2=C(C(C3C=CC=CC=3)N(CC3C=CC=CC=3)C(N2)=S)C2=C1CCCC2

Computed Properties

• Exact Mass: 390.12266
• Monoisotopic Mass: 390.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 527.7°C at 760 mmHg
• Flash Point: 272.9°C
• Refractive Index: 1.726
• PSA: 15.27